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Compound of Interest

Compound Name: 3,3-Dimethyl-2-oxobutanal

Cat. No.: B1267635

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and storage
of 3,3-Dimethyl-2-oxobutanal (also known as tert-Butylglyoxal). Due to the limited availability
of specific experimental data for this compound, the following protocols are based on its known
chemical properties, the general characteristics of a-ketoaldehydes, and established best
practices for handling hazardous powdered substances.

Chemical and Physical Properties

3,3-Dimethyl-2-oxobutanal is a dicarbonyl compound with a molecular formula of C6H1002.
[1] Its structure contains both a ketone and an aldehyde functional group, making it a reactive
molecule. A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference
CAS Number 4480-47-1 [1]12]
Molecular Weight 114.14 g/mol [1]

Physical Form Powder [2]

Melting Point 78-80 °C [2]

Boiling Point 128.2 °C at 760 mmHg [3]

Density 0.935 g/cm?3 [3]

Flash Point 34.4°C [3]

Water Solubility Sparingly soluble [3]

Safety and Hazard Information

3,3-Dimethyl-2-oxobutanal is classified as a hazardous substance. All handling should be
performed with appropriate personal protective equipment (PPE) and in a controlled laboratory
environment. The GHS hazard classifications are summarized in Table 2.

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity Category 3 (Respiratory tract H335: May cause respiratory

(Single Exposure) irritation) irritation

Signal Word: Warning[1][2]

Handling Protocols

Due to its irritating properties as a powder, strict handling procedures must be followed to
minimize exposure.
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Personal Protective Equipment (PPE)

A full complement of PPE is required when handling 3,3-Dimethyl-2-oxobutanal:

Gloves: Nitrile or neoprene gloves should be worn. Always inspect gloves for integrity before
use.

o Eye Protection: Chemical safety goggles are mandatory.
o Lab Coat: A flame-retardant lab coat should be worn and kept fastened.

o Respiratory Protection: When handling the powder outside of a certified chemical fume hood,
a respirator with an appropriate particulate filter is necessary.

Weighing and Dispensing Protocol

This protocol is designed to minimize the generation of airborne powder.

e Preparation:
o Ensure a certified chemical fume hood is available and functioning correctly.
o Gather all necessary equipment: spatulas, weighing paper, and sealable containers.
o Decontaminate the work surface within the fume hood.

e Dispensing:

o

Perform all manipulations of the solid compound deep within the chemical fume hood.

o

Carefully open the container, avoiding any sudden movements that could aerosolize the
powder.

o

Use a clean, dry spatula to transfer the desired amount of 3,3-Dimethyl-2-oxobutanal to
weighing paper or a tared container.

o

Immediately and securely seal the stock container.

¢ Cleanup:
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o Wipe down the spatula and work surface with a damp cloth to collect any residual powder.

o Dispose of all contaminated materials (weighing paper, gloves, wipes) in a designated
hazardous waste container.

Preparation Dispensing (in Fume Hood) Cleanup

Gemy Fume Hood 0perauoD—>Gamer H ]—PGpen Stock cUmameHelgn CompounD—PGea\ Stock Conlame)—b@\pe SuﬂaceH}\spnse of Waste]

Click to download full resolution via product page

Workflow for weighing and dispensing 3,3-Dimethyl-2-oxobutanal.

Storage Protocols

Proper storage is crucial to maintain the stability and integrity of 3,3-Dimethyl-2-oxobutanal
and to ensure safety.

General Storage Conditions

o Temperature: Store in a cool, dry place. Refrigeration is recommended for long-term storage.

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) if possible, to
minimize oxidation and reaction with moisture.

o Container: Keep the container tightly sealed to prevent exposure to air and moisture.

 Light: Protect from light by using an amber vial or by storing it in a dark location.

Incompatible Materials

Avoid storing 3,3-Dimethyl-2-oxobutanal with the following:
e Strong oxidizing agents

» Strong reducing agents
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Strong bases

Amines

Experimental Protocols

While specific experimental protocols for 3,3-Dimethyl-2-oxobutanal are not readily available

in the literature, its reactivity as an a-ketoaldehyde allows for its potential use in various organic

reactions. The following are generalized protocols that may be adapted for this compound.

Preparation of a Stock Solution

Following the "Weighing and Dispensing Protocol," accurately weigh the desired amount of
3,3-Dimethyl-2-oxobutanal.

In the fume hood, add a compatible solvent (e.g., DMSO, DMF, or a suitable organic solvent)
to the solid.

Gently swirl or sonicate the mixture until the solid is fully dissolved.

Store the stock solution in a tightly sealed container, protected from light, and at an
appropriate temperature (refrigeration is recommended).

Use in a Chemical Reaction (General)

Set up the reaction vessel under an inert atmosphere if the reaction is sensitive to air or
moisture.

Add other reactants and solvents to the reaction vessel.

Slowly add the required amount of 3,3-Dimethyl-2-oxobutanal (either as a solid or a stock
solution) to the reaction mixture, monitoring the temperature.

Proceed with the reaction under the desired conditions (e.g., heating, cooling, stirring).

Upon completion, quench the reaction appropriately and proceed with workup and
purification.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1267635?utm_src=pdf-body
https://www.benchchem.com/product/b1267635?utm_src=pdf-body
https://www.benchchem.com/product/b1267635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Set up Reaction Vessel Add Other Reagents § o Run Reaction
©—>Gnen Atmosphere if needed) and Solvents Add 3,3-Dimethyl-2-oxobutanal (Temperature Control, Stirring) Quench and Workup Purify Product

Click to download full resolution via product page

A generalized workflow for using the compound in a chemical reaction.

Biological Activity and Signaling Pathways

Specific biological activities and involvement in signaling pathways for 3,3-Dimethyl-2-
oxobutanal have not been extensively documented in publicly available literature. However, as
an a-dicarbonyl compound, it can be hypothesized to participate in pathways related to
dicarbonyl stress.

a-Dicarbonyl compounds are known to be reactive species that can lead to the formation of
advanced glycation end-products (AGESs), which are implicated in various cellular stress and

disease pathways.

3,3-Dimethyl-2-oxobutanal
(a-Dicarbonyl)

reacts with

Cellular Proteins,
Lipids, and Nucleic Acids

Formation of Advanced
Glycation End-products (AGES)

Inflammation Apoptosis
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Hypothesized involvement in dicarbonyl stress pathways.

Disposal

All waste containing 3,3-Dimethyl-2-oxobutanal, including unused material, contaminated
PPE, and reaction residues, must be disposed of as hazardous chemical waste in accordance
with local, state, and federal regulations. Do not dispose of this chemical down the drain or in
the regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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